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Compound of Interest

Compound Name: Sulfo-Cy3 maleimide

Cat. No.: B15977230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive details on the proper storage and handling of

Sulfo-Cy3 maleimide, a water-soluble, thiol-reactive fluorescent dye. Adherence to these

guidelines is crucial for maintaining the stability and reactivity of the dye, ensuring reproducible

and reliable results in labeling experiments. This document outlines storage conditions,

stability, and detailed experimental protocols for its use in labeling biomolecules.

Core Data on Storage and Handling
Proper storage is paramount to preserving the functionality of Sulfo-Cy3 maleimide. The

following tables summarize the key quantitative data for the storage and handling of this

reagent in both solid and solution forms.

Table 1: Storage and Stability of Solid Sulfo-Cy3 Maleimide
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Parameter Condition Duration Notes

Storage Temperature -20°C 24 months
In the dark,

desiccated.[1][2]

Shipping Temperature Room Temperature Up to 3 weeks
Avoid prolonged

exposure to light.[1][3]

Table 2: Storage and Stability of Sulfo-Cy3 Maleimide Stock Solutions

Parameter Condition Duration Notes

Short-term Storage -20°C Up to 1 month

Sealed, protected

from light and

moisture.[4][5]

Long-term Storage -80°C Up to 6 months

Sealed, protected

from light and

moisture.[4][5]

Solvents Water, DMF, DMSO

Sulfo-Cy3 maleimide

is soluble in water (up

to 30 g/L), DMF, and

DMSO.[3]

Experimental Protocols
The following section details the methodology for a key application of Sulfo-Cy3 maleimide:

the labeling of proteins through reaction with thiol groups on cysteine residues.

Protein Labeling with Sulfo-Cy3 Maleimide
This protocol outlines the steps for conjugating Sulfo-Cy3 maleimide to a protein containing

cysteine residues.

Materials:

Protein with accessible thiol groups (cysteine residues)
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Sulfo-Cy3 maleimide

Degassed reaction buffer (e.g., PBS, Tris, or HEPES at pH 7.0-7.5)

Reducing agent (e.g., TCEP)

Anhydrous DMSO or DMF (for preparing dye stock solution)

Purification column (e.g., gel filtration or dialysis cassette)

Procedure:

Protein Preparation:

Dissolve the protein in the degassed reaction buffer to a concentration of 1-10 mg/mL.[6]

If the protein contains disulfide bonds, reduction is necessary to free up thiol groups for

labeling. Add a 10-100 fold molar excess of TCEP to the protein solution.

Incubate the mixture for 20-30 minutes at room temperature.

Dye Preparation:

Prepare a 10 mM stock solution of Sulfo-Cy3 maleimide in anhydrous DMSO or DMF.

Vortex briefly to ensure complete dissolution. Unused stock solution can be stored at

-20°C for up to a month.

Conjugation Reaction:

Add the Sulfo-Cy3 maleimide stock solution to the protein solution. A 10-20 fold molar

excess of dye to protein is a recommended starting point; however, this should be

optimized for the specific protein.

Gently mix the reaction solution.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from

light.
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Purification:

Remove the unreacted dye from the labeled protein using a suitable method such as gel

filtration, dialysis, HPLC, or FPLC.[6]

Visualizing Key Processes
To further clarify the experimental workflow and the underlying chemical reaction, the following

diagrams are provided.

Preparation

Conjugation PurificationPrepare Protein Solution
(1-10 mg/mL in degassed buffer)

Reduce Disulfide Bonds
(add TCEP, incubate 20-30 min)

If necessary

Mix Protein and Dye
(10-20x molar excess of dye)

Prepare Dye Stock Solution
(10 mM in DMSO or DMF)

Incubate
(2h at RT or overnight at 4°C, dark)

Purify Labeled Protein
(Gel filtration, Dialysis, etc.)

Reactants

Product
Protein-SH

(Thiol Group on Cysteine)
Protein-S-Sulfo-Cy3

(Stable Thioether Bond)

pH 7.0-7.5

Sulfo-Cy3-Maleimide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Maleimide_labeling.pdf
https://www.benchchem.com/product/b15977230/docs?utm_src=pdf-body-img#a-technical-guide-to-the-storage-and-handling-of-sulfo-cy3-maleimide
https://www.benchchem.com/product/b15977230?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. lumiprobe.com [lumiprobe.com]

2. Sulfo-Cy3 maleimide, 1656990-68-9 | BroadPharm [broadpharm.com]

3. Sulfo-Cyanine 3 maleimide (A270278) | Antibodies.com [antibodies.com]

4. medchemexpress.com [medchemexpress.com]

5. benchchem.com [benchchem.com]

6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

To cite this document: BenchChem. [A Technical Guide to the Storage and Handling of Sulfo-
Cy3 Maleimide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15977230/docs#a-technical-guide-to-the-storage-
and-handling-of-sulfo-cy3-maleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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